Cas no 938061-93-9 (ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate)
938061-93-9 structure
Product Name:ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate
CAS No:938061-93-9
MF:C11H11BrN2O3
MW:299.120641946793
CID:5688429
PubChem ID:59831716
Update Time:2023-09-27
ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL2302376
- 938061-93-9
- ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate
- 4-Bromo-3-methoxy-indazole-1-carboxylic acid ethyl ester
- WTJKWOLQQZJFBM-UHFFFAOYSA-N
- 1h-indazole-1-carboxylic acid,4-bromo-3-methoxy-,ethyl ester
- 1H-Indazole-1-carboxylic acid, 4-bromo-3-methoxy-, ethyl ester
-
- Inchi: 1S/C11H11BrN2O3/c1-3-17-11(15)14-8-6-4-5-7(12)9(8)10(13-14)16-2/h4-6H,3H2,1-2H3
- InChI Key: WTJKWOLQQZJFBM-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(=NN2C(=O)OCC)OC
Computed Properties
- Exact Mass: 297.99530g/mol
- Monoisotopic Mass: 297.99530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 405.8±48.0 °C(Predicted)
- pka: -2.25±0.50(Predicted)
ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
938061-93-9 (ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk